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For Researchers, Scientists, and Drug Development Professionals

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen

atoms, stands as a cornerstone in modern medicinal chemistry. First brought to light in the late

19th century, its derivatives, particularly pyrazole carboxylic acids, have demonstrated a

remarkable breadth of pharmacological activities. This has led to their successful integration

into a multitude of blockbuster drugs, from anti-inflammatory agents to targeted cancer

therapies. This technical guide provides an in-depth exploration of the discovery, history,

synthesis, and biological significance of pyrazole carboxylic acid derivatives, offering valuable

insights for researchers at the forefront of drug discovery.

A Serendipitous Discovery and a Rich History
The story of pyrazoles begins in 1883 with German chemist Ludwig Knorr.[1] While attempting

to synthesize quinine derivatives, Knorr serendipitously discovered a new class of compounds

through the condensation of ethyl acetoacetate with phenylhydrazine.[1] This reaction, now

famously known as the Knorr pyrazole synthesis, laid the foundational stone for pyrazole

chemistry. The initial pyrazolone derivatives, such as Antipyrine (Phenazone), quickly found

application as some of the first synthetic analgesic and antipyretic drugs, showcasing the

immediate therapeutic potential of this novel scaffold.[1]

The timeline below highlights key milestones in the discovery and development of pyrazole-

containing drugs, illustrating the enduring impact of Knorr's initial discovery.
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Early Discoveries Expansion of Therapeutic Applications
Modern Era of Targeted Therapies

1883: Knorr discovers pyrazoles and synthesizes Antipyrine. 1950s: Phenylbutazone, a pyrazolone derivative, is introduced as a potent anti-inflammatory drug.
~70 years

1998: Sildenafil (Viagra), a pyrazolo-pyrimidinone derivative, is approved for erectile dysfunction.~48 years 1999: Celecoxib (Celebrex), a selective COX-2 inhibitor with a pyrazole core, is approved for pain and inflammation.1 year
2006: Rimonabant, a pyrazole-based cannabinoid receptor antagonist, is approved in Europe for obesity (later withdrawn).7 years

2011: Ruxolitinib, a pyrazole-containing JAK inhibitor for myelofibrosis, is approved.
5 years

2012: Apixaban (Eliquis), a fused pyrazole anticoagulant, is approved.1 year 2016 onwards: A surge in the approval of pyrazole-containing drugs for various cancers and other diseases.4+ years
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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